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Compound of Interest

Compound Name: (Rac)-CP-609754
Cat. No.: B8709593
Get Quote

For Immediate Reference: Treat (Rac)-CP-609754 as a hazardous chemical waste, primarily
due to its high aquatic toxicity. Under no circumstances should this compound or its containers
be disposed of via standard trash or sanitary sewer systems.

This guide provides essential safety and logistical information for the proper disposal of (Rac)-
CP-609754, a farnesyl transferase inhibitor used in research. Adherence to these procedures is
critical for ensuring personnel safety and environmental protection.

Hazard Identification and Safety Data

(Rac)-CP-609754 is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects[1]. All handling and disposal procedures must reflect the seriousness of these
hazards. Personal Protective Equipment (PPE) is mandatory at all stages of handling and
disposal.

Summary of Safety and Physical Data:
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Property Value Source
Acute toxicity, Oral (Category
o 4), Acute aquatic toxicity
GHS Hazard Classifications _ _ [1]
(Category 1), Chronic aquatic
toxicity (Category 1)
H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [1]
with long lasting effects.
] P501: Dispose of contents/
Precautionary Statement )
) container to an approved [1]
(Disposal) )
waste disposal plant.
Molecular Formula C29H22CIN3O2 MSDS
Molecular Weight 479.96 g/mol MSDS
Appearance Solid [2]
Melting/Freezing Point 89-92°C

Boiling Point/Range

420.4°C at 760 mmHg

Required Personal Protective Equipment (PPE)

Before beginning any disposal-related activities, ensure the following PPE is worn to minimize

exposure risks.
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PPE Category Specific Equipment Rationale

) Safety goggles with side- Protects against splashes and
Eye and Face Protection ) . ] )
shields or a face shield. airborne particles.

Chemical-resistant gloves ] )
Prevents skin contact with the

Hand Protection (e.g., Nitrile, Neoprene, or )
chemical.
Butyl rubber).
A laboratory coat is standard.
For larger quantities or
] potential for splashing, Protects skin and personal
Body Protection ) ) ) ) o
impervious clothing or a clothing from contamination.

chemical-resistant apron is

recommended.

Generally not required for

handling small quantities in a ] ]
, _ _ , Prevents inhalation of the
Respiratory Protection well-ventilated area. If creating
compound.
dust or aerosols, use an

appropriate respirator.

Step-by-Step Disposal Protocol

This protocol outlines the procedure for disposing of pure (Rac)-CP-609754, contaminated
labware, and solutions containing the compound.

Step 1: Waste Segregation and Containment

« ldentify the Waste Stream: Determine if you are disposing of the pure solid compound, a
solution containing it, or contaminated materials (e.g., pipette tips, gloves, empty containers).

o Use a Designated Hazardous Waste Container: Procure a chemically compatible waste
container, preferably plastic, from your institution's Environmental Health and Safety (EHS)
department. The original container may be used if it is in good condition.

e Segregate Waste: Do not mix (Rac)-CP-609754 waste with other waste types unless
explicitly permitted by your EHS office. Keep it separate from incompatible materials.
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Step 2: Labeling the Waste Container

o Affix a Hazardous Waste Label: As soon as the first item of waste is placed in the container,
it must be labeled.

o Complete the Label Information: The label must include:
o The words "Hazardous Waste."
o The full chemical name: "(Rac)-CP-609754". Do not use abbreviations.
o The approximate quantity or concentration.
o The date waste was first added.
o Your name, lab number, and contact information.

o Checkmarks for the appropriate hazard pictograms (e.g., Harmful, Environmentally
Damaging).

Step 3: Storing the Waste

» Store in a Satellite Accumulation Area (SAA): The sealed and labeled container must be
stored in a designated SAA within your laboratory. This area should be at or near the point of
generation.

o Ensure Safe Storage Conditions: Keep the container tightly sealed except when adding
waste. Store it in a cool, well-ventilated area away from ignition sources.

Step 4: Handling Contaminated Materials

» Empty Containers: The original container, once empty, is still considered hazardous waste. It
should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of
as hazardous waste. After rinsing, the container can often be disposed of as regular trash,
but confirm this with your EHS department.

» Contaminated Labware: Disposable items like gloves, pipette tips, and weighing paper that
are contaminated with (Rac)-CP-609754 should be placed directly into the solid hazardous
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waste container.

e Aqueous Solutions: Solutions containing (Rac)-CP-609754 must be collected in a
designated liquid hazardous waste container. Due to its high aquatic toxicity, it must never be
poured down the drain.

Step 5: Arranging for Final Disposal

o Contact Your EHS Office: When your waste container is full or you are finished with the
compound, contact your institution's EHS department to schedule a waste pickup.

o Follow Institutional Procedures: Your EHS office will provide specific forms and instructions
for the pickup process. They are responsible for ensuring the waste is transported to a
licensed hazardous waste disposal facility for final treatment, such as high-temperature
incineration.

Visual Guides and Workflows
Disposal Workflow for (Rac)-CP-609754
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Caption: Workflow for the safe disposal of (Rac)-CP-609754 waste.
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Decision Logic for Handling (Rac)-CP-609754 Waste
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Caption: Decision-making process for segregating (Rac)-CP-609754 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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